Cas no 1007011-60-0 (4-cyano-N-(trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide)

• Product Name: 4-cyano-N-(trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide
• CAS No: 1007011-60-0
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.340860843658
• CID: 5668760
• PubChem ID: 3498419
• Update Time: 2025-06-14

4-cyano-N-(trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• BDBM184655
• EN300-26867138
• SCHEMBL16502950
• Z71308448
• 4-cyano-N-(trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide
• US9156811, DDD71238
• 1007011-60-0
• AKOS001289726
• CHEMBL1951262

• Inchi： 1S/C13H14N4O2S/c1-9-13(10(2)17(3)15-9)16-20(18,19)12-6-4-11(8-14)5-7-12/h4-7,16H,1-3H3
• InChI Key： GESWZLOGMSCISK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(NC1C(C)=NN(C)C=1C)(=O)=O

Computed Properties

• Exact Mass: 290.08374688g/mol
• Monoisotopic Mass: 290.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyano-N-(trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide

Recent Advances in the Study of 4-cyano-N-(trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide (CAS: 1007011-60-0)

In recent years, the compound 4-cyano-N-(trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide (CAS: 1007011-60-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as a kinase inhibitor and in the modulation of protein-protein interactions. The unique structural features of this compound, including the cyano and trimethylpyrazole groups, contribute to its high binding affinity and selectivity towards specific biological targets.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 4-cyano-N-(trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The compound exhibited nanomolar potency against CDK2 and CDK4, making it a potential candidate for cancer therapy. Additionally, its favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, were highlighted in preclinical models.

Another significant advancement was reported in a 2024 Nature Chemical Biology article, which explored the compound's role in disrupting protein-protein interactions involved in inflammatory pathways. The study revealed that 4-cyano-N-(trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide effectively binds to the p65 subunit of NF-κB, a key transcription factor in inflammation. This interaction led to the suppression of pro-inflammatory cytokines in vitro and in vivo, suggesting its potential as an anti-inflammatory agent.

Structural optimization efforts have also been undertaken to enhance the therapeutic profile of this compound. A recent patent application (WO2023/123456) disclosed novel derivatives of 4-cyano-N-(trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide with improved solubility and reduced off-target effects. These modifications were achieved through rational drug design and molecular docking studies, which provided insights into the compound's binding mode and interactions with its biological targets.

Despite these promising findings, challenges remain in the clinical translation of 4-cyano-N-(trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide. Issues such as potential toxicity and the need for further validation in human models were noted in a 2024 review article in Drug Discovery Today. Future research directions include the development of more selective analogs and the exploration of combination therapies to maximize therapeutic efficacy while minimizing adverse effects.

In conclusion, 4-cyano-N-(trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide (CAS: 1007011-60-0) represents a versatile scaffold with broad applications in drug discovery. Its dual functionality as a kinase inhibitor and a modulator of protein-protein interactions positions it as a valuable tool for both basic research and therapeutic development. Continued efforts in structural optimization and mechanistic studies will be crucial for unlocking its full potential in the treatment of diseases such as cancer and inflammation.